Quetiapine-d4 Fumarate
Description
Quetiapine-d4 Fumarate is the deuterium labeled version of Quetiapine Fumarate . Quetiapine Fumarate is an atypical antipsychotic drug used to treat schizophrenia, mania, and depression in people with bipolar disorder, either alone or in combination with other drugs . It is a 5-HT receptors agonist and a dopamine receptor antagonist .
Mechanism of Action
Quetiapine Fumarate’s effects in schizophrenia might be due to antagonistic interactions between dopamine type 2 (D2) and serotonin 2A (5HT2A) receptors . Its effects in bipolar depression and major depression may be ascribed to the drug or its metabolite’s binding to the norepinephrine transporter .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of Quetiapine-d4 Fumarate can be achieved through a multi-step process involving the conversion of several starting materials.", "Starting Materials": ["Quetiapine-d4", "Fumaric acid", "Thionyl chloride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Water"], "Reaction": [ "1. Quetiapine-d4 is reacted with thionyl chloride in methanol to form Quetiapine-d4 chloride.", "2. Quetiapine-d4 chloride is then reacted with fumaric acid in the presence of hydrochloric acid to form Quetiapine-d4 fumarate.", "3. The Quetiapine-d4 fumarate is purified by recrystallization from a mixture of ethyl acetate and water.", "4. The final product, Quetiapine-d4 fumarate, is obtained as a white crystalline powder." ] } | |
CAS RN |
1331636-50-0 |
Product Name |
Quetiapine-d4 Fumarate |
Molecular Formula |
C₂₅H₂₅D₄N₃O₆S |
Molecular Weight |
503.6 |
synonyms |
2-[2-(4-Dibenzo[b,f][1,4]thiazepin-11-yl-1-piperazinyl)ethoxy]ethanol-d4 (2E)-2-Butenedioate; |
Origin of Product |
United States |
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